Cas no 904450-98-2 (3-benzoyl-1-(4-fluorophenyl)methyl-1,4-dihydroquinolin-4-one)

• Product Name: 3-benzoyl-1-(4-fluorophenyl)methyl-1,4-dihydroquinolin-4-one
• CAS No: 904450-98-2
• MF: C₂₃H₁₆FNO₂
• MW: 357.377049446106
• CID: 5494867
• PubChem ID: 16008515
• Update Time: 2025-06-13

3-benzoyl-1-(4-fluorophenyl)methyl-1,4-dihydroquinolin-4-one Chemical and Physical Properties

Names and Identifiers

• F3168-1161
• NCGC00110152-01
• C567-0501
• 3-benzoyl-1-[(4-fluorophenyl)methyl]quinolin-4-one
• AKOS001830311
• CCG-29706
• HMS1829H08
• 3-benzoyl-1-[(4-fluorophenyl)methyl]-1,4-dihydroquinolin-4-one
• 3-benzoyl-1-(4-fluorobenzyl)quinolin-4(1H)-one
• CHEMBL1551583
• 904450-98-2
• 3-benzoyl-1-(4-fluorophenyl)methyl-1,4-dihydroquinolin-4-one

• Inchi： 1S/C23H16FNO2/c24-18-12-10-16(11-13-18)14-25-15-20(22(26)17-6-2-1-3-7-17)23(27)19-8-4-5-9-21(19)25/h1-13,15H,14H2
• InChI Key： YDWRJPXUDYQDCR-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CN1C=C(C(C2C=CC=CC=2)=O)C(C2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 357.11650692g/mol
• Monoisotopic Mass: 357.11650692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 587
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 37.4Ų

Additional information on 3-benzoyl-1-(4-fluorophenyl)methyl-1,4-dihydroquinolin-4-one

Comprehensive Overview of 3-Benzoyl-1-(4-Fluorophenyl)Methyl-1,4-Dihydroquinolin-4-One (CAS No. 904450-98-2)

The compound 3-benzoyl-1-(4-fluorophenyl)methyl-1,4-dihydroquinolin-4-one (CAS No. 904450-98-2) is a fluorinated quinoline derivative with significant potential in pharmaceutical and material science research. Its unique structural features, including the benzoyl and 4-fluorophenyl moieties, make it a subject of interest for drug discovery and organic synthesis. Researchers are increasingly exploring its applications in targeting enzyme inhibition and modulating biological pathways, aligning with the growing demand for small-molecule therapeutics and precision medicine.

In recent years, the scientific community has focused on fluorinated compounds due to their enhanced metabolic stability and bioavailability. The presence of a fluorine atom in 3-benzoyl-1-(4-fluorophenyl)methyl-1,4-dihydroquinolin-4-one contributes to its lipophilicity and binding affinity, making it a candidate for central nervous system (CNS) drug development. This aligns with trending searches on "fluorine in drug design" and "CNS-targeting molecules," reflecting broader industry interests.

The quinolin-4-one scaffold is another critical aspect of this compound, as it is a privileged structure in medicinal chemistry. Its derivatives are frequently investigated for their anti-inflammatory, antimicrobial, and anticancer properties. With the rise of AI-driven drug discovery, computational studies have highlighted the potential of 904450-98-2 in virtual screening campaigns, addressing popular queries like "quinoline-based drug candidates" and "AI in hit identification."

Synthetic routes to 3-benzoyl-1-(4-fluorophenyl)methyl-1,4-dihydroquinolin-4-one often involve multi-step organic reactions, including Friedel-Crafts acylation and nucleophilic substitution. These methods are frequently discussed in forums on "green chemistry alternatives" and "scalable synthesis techniques," catering to chemists seeking sustainable laboratory practices. The compound's crystalline properties also make it relevant to X-ray crystallography studies, a hot topic in structural biology circles.

From a commercial perspective, CAS No. 904450-98-2 is available through specialty chemical suppliers, with purity grades tailored for high-throughput screening (HTS) and lead optimization. Its stability under ambient conditions and solubility in common organic solvents (e.g., DMSO) further enhance its utility in industrial R&D settings. This responds to frequent search terms such as "bulk quinoline derivatives" and "research chemicals for drug development."

Ongoing studies are investigating the structure-activity relationship (SAR) of this compound, particularly how modifications to its benzoyl group or fluorophenyl ring affect biological activity. Such investigations resonate with the pharmaceutical industry's emphasis on fragment-based drug design and molecular docking—topics dominating academic and patent literature.

In conclusion, 3-benzoyl-1-(4-fluorophenyl)methyl-1,4-dihydroquinolin-4-one represents a versatile chemical entity bridging multiple disciplines. Its relevance to neurodegenerative disease research, catalysis, and material science ensures continued interest, while its synthetic accessibility meets the needs of both academic and industrial researchers. As the demand for tailored heterocyclic compounds grows, this molecule stands out as a promising scaffold for future innovations.